3-Hydroxy-4-sulfobenzoic Acid Potassium Salt

• CAS No.: 411224-30-1
• Molecular Formula: C₇H₆O₆S ·xK
• Molecular Weight: 218.18

Description

3-Hydroxy-4-sulfobenzoic Acid Potassium Salt is a chemical compound with the molecular formula C7H6O6S.xK and a molecular weight of 218.80. It is known for its applications in various fields, including neurology research and analytical standards .

Preparation Methods

The synthesis of 3-Hydroxy-4-sulfobenzoic Acid Potassium Salt typically involves the sulfonation of 3-hydroxybenzoic acid. The reaction conditions often include the use of sulfuric acid as a sulfonating agent. The resulting sulfonic acid is then neutralized with potassium hydroxide to form the potassium salt. Industrial production methods may involve similar steps but on a larger scale, ensuring purity and consistency .

Chemical Reactions Analysis

3-Hydroxy-4-sulfobenzoic Acid Potassium Salt undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of hydroxybenzenesulfonic acid derivatives.

Substitution: The hydroxyl and sulfonic acid groups can participate in substitution reactions, leading to the formation of various substituted benzoic acid derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

3-Hydroxy-4-sulfobenzoic Acid Potassium Salt has several scientific research applications:

Chemistry: It is used as a reference standard in analytical chemistry for the calibration of instruments and validation of methods.

Biology: The compound is used in studies related to cell signaling and neurochemistry.

Industry: The compound is used in the synthesis of polymers and nanocomposites, improving material properties.

Mechanism of Action

The mechanism of action of 3-Hydroxy-4-sulfobenzoic Acid Potassium Salt involves its interaction with specific molecular targets. In biological systems, it may act on cell signaling pathways, influencing the release of neurotransmitters and other signaling molecules. The exact pathways and molecular targets can vary depending on the specific application and context .

Comparison with Similar Compounds

3-Hydroxy-4-sulfobenzoic Acid Potassium Salt can be compared with other similar compounds such as:

4-Sulfobenzoic Acid Potassium Salt: This compound is used as an intercalating agent in the synthesis of nanocomposites.

Sodium 4-hydroxybenzenesulfonate: Known for its use in gastrointestinal prokinetic agents.

The uniqueness of this compound lies in its specific functional groups and their applications in various fields, making it a versatile compound for research and industrial purposes.